Cas no 67599-21-7 (p-Heptylbiphenyl-p'-carboxamide)

• Product Name: p-Heptylbiphenyl-p'-carboxamide
• CAS No: 67599-21-7
• MF: C₂₀H₂₅NO
• MW: 295.418605566025
• CID: 966373
• PubChem ID: 105478
• Update Time: 2025-04-19

p-Heptylbiphenyl-p'-carboxamide Chemical and Physical Properties

Names and Identifiers

• p-Heptylbiphenyl-p'-carboxamide
• [1,1'-biphenyl]-4-carboxamide, 4'-heptyl-
• 4'-Heptylbiphenyl-4-carboxamide
• DTXSID0070526
• 4'-Heptyl-biphenyl-4-carboxylic acid amide
• 67599-21-7
• SCHEMBL4929717
• AKOS024344842
• 4'-HEPTYL(1,1'-BIPHENYL)-4-CARBOXAMIDE
• (1,1'-Biphenyl)-4-carboxamide, 4'-heptyl-
• OTQJIVXAIVXUBV-UHFFFAOYSA-N

• Inchi： 1S/C20H25NO/c1-2-3-4-5-6-7-16-8-10-17(11-9-16)18-12-14-19(15-13-18)20(21)22/h8-15H,2-7H2,1H3,(H2,21,22)
• InChI Key： OTQJIVXAIVXUBV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1C=CC(=CC=1)CCCCCCC)N

Computed Properties

• Exact Mass: 295.19375
• Monoisotopic Mass: 295.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09